Cas no 1797976-07-8 (N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide)

• Product Name: N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide
• CAS No: 1797976-07-8
• MF: C₁₄H₂₅N₅O₃S
• MW: 343.445001363754
• CID: 5373839
• Update Time: 2025-07-18

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[butylsulfonyl(methyl)amino]-N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]acetamide
• N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide

• Inchi： 1S/C14H25N5O3S/c1-5-6-9-23(21,22)19(4)11-13(20)16-10-12-7-8-15-14(17-12)18(2)3/h7-8H,5-6,9-11H2,1-4H3,(H,16,20)
• InChI Key： GLXGVVFQGYKACG-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(N(C)C)N=1)(=O)CN(S(CCCC)(=O)=O)C

Additional information on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide

N-{[2-(Dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide (CAS No. 1797976-07-8): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and biochemical research, N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide (CAS No. 1797976-07-8) has emerged as a compound of significant interest. This molecule, with its intricate structure and potential applications, is increasingly being studied for its unique properties. Researchers and industry professionals are keen to understand its synthesis, mechanism of action, and potential therapeutic benefits, making it a hot topic in modern drug discovery.

The compound's pyrimidine core and sulfonamido functional groups are key to its biological activity. Pyrimidine derivatives are widely recognized for their role in nucleic acid synthesis and as building blocks for various pharmaceutical agents. The incorporation of a dimethylamino group further enhances its interaction with biological targets, potentially improving efficacy and selectivity. These structural features align with current trends in precision medicine and targeted therapy, areas that dominate contemporary biomedical research.

One of the most searched questions regarding this compound is its potential role in kinase inhibition. Kinases are enzymes critical in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies suggest that N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide may exhibit inhibitory effects on specific kinase targets, sparking interest in its development as a therapeutic candidate. This aligns with the growing demand for small-molecule inhibitors in oncology and immunology.

Another area of exploration is the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Understanding these pharmacokinetic properties is crucial for drug development, as they determine the compound's bioavailability and therapeutic window. Researchers are particularly interested in optimizing its lipophilicity and metabolic stability, which are common challenges in designing orally active drugs. These aspects are frequently searched in academic and industrial databases, reflecting their importance in drug design.

The synthesis of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide involves multi-step organic reactions, including amide coupling and sulfonylation. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, reducing the use of hazardous reagents and solvents. This resonates with the broader scientific community's push toward environmentally friendly methodologies, a topic gaining traction in both research and public discourse.

In conclusion, N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2-(N-methylbutane-1-sulfonamido)acetamide represents a promising avenue for future research. Its structural complexity, potential therapeutic applications, and alignment with current scientific trends make it a compound worth watching. As studies progress, it may soon join the ranks of innovative small molecules shaping the next generation of medical treatments.